Cas no 78233-51-9 (Glycine, N-(N-benzoyl-L-valyl)-)

78233-51-9 structure
Product name:Glycine, N-(N-benzoyl-L-valyl)-
Glycine, N-(N-benzoyl-L-valyl)- Chemical and Physical Properties
Names and Identifiers
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- Glycine, N-(N-benzoyl-L-valyl)-
- 2-[[(2S)-2-benzamido-3-methylbutanoyl]amino]acetic acid
- DTXSID00706616
- Benzoyl-L-valyl-glycine
- N-Benzoyl-L-valylglycine
- 78233-51-9
- SCHEMBL6659077
- DUUHVKVJOKOUEU-LBPRGKRZSA-N
-
- Inchi: InChI=1S/C14H18N2O4/c1-9(2)12(14(20)15-8-11(17)18)16-13(19)10-6-4-3-5-7-10/h3-7,9,12H,8H2,1-2H3,(H,15,20)(H,16,19)(H,17,18)/t12-/m0/s1
- InChI Key: DUUHVKVJOKOUEU-LBPRGKRZSA-N
- SMILES: CC(C)C(C(=O)NCC(=O)O)NC(=O)C1=CC=CC=C1
Computed Properties
- Exact Mass: 278.12665706g/mol
- Monoisotopic Mass: 278.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 95.5Ų
Glycine, N-(N-benzoyl-L-valyl)- Related Literature
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Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying Peng J. Mater. Chem. C, 2019,7, 11824-11833
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Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
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Philjae Kang,Hien Duy Mai,Hyojong Yoo Dalton Trans., 2018,47, 6660-6665
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Kai Zheng,Chang He,Zhao Zhang,Hassan Traboulsi,Javed Mazher,Ali Trabolsi,Lei Fang,Mark A. Olson Polym. Chem., 2020,11, 1806-1819
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Zhi-Qiao Wang,Ming-Jian Zhang,Zhong-Ning Xu,Guo-Cong Guo Chem. Commun., 2020,56, 403-406
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